Cas no 1245806-42-1 (4-Methyl-1-(4-(trifluoromethyl)phenyl)pentan-1-ol)

• Product Name: 4-Methyl-1-(4-(trifluoromethyl)phenyl)pentan-1-ol
• CAS No: 1245806-42-1
• MF: C₁₃H₁₇F₃O
• MW: 246.268694639206
• CID: 2103451
• Update Time: 2023-08-03

4-Methyl-1-(4-(trifluoromethyl)phenyl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(trifluoromethyl)phenyl)-4-methylpentan-1-ol
• 4-methyl-1-(4-(trifluoromethyl)phenyl)pentan-1-ol
• 4-methyl-1-[4-(trifluoromethyl)phenyl]pentan-1-ol
• C13H17F3O
• PMBZJKZBSCOAEQ-UHFFFAOYSA-N
• 4692AA
• SEL11347481
• AX8245920
• 4-Methyl-1-(4-(trifluoromethyl)phenyl)pentan-1-ol

• Inchi： 1S/C13H17F3O/c1-9(2)3-8-12(17)10-4-6-11(7-5-10)13(14,15)16/h4-7,9,12,17H,3,8H2,1-2H3
• InChI Key： PMBZJKZBSCOAEQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCC(C)C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• Topological Polar Surface Area: 20.2